3-Chloropropionitrile 3-Chloropropionitrile Propionitrile, 3-chloro- is a colorless liquid with a characteristic acrid odor. Used in pharmaceutical and polymer synthesis. (EPA, 1998)
Brand Name: Vulcanchem
CAS No.: 542-76-7
VCID: VC21254777
InChI: InChI=1S/C3H4ClN/c4-2-1-3-5/h1-2H2
SMILES: C(CCl)C#N
Molecular Formula: C3H4ClN
Molecular Weight: 89.52 g/mol

3-Chloropropionitrile

CAS No.: 542-76-7

Cat. No.: VC21254777

Molecular Formula: C3H4ClN

Molecular Weight: 89.52 g/mol

* For research use only. Not for human or veterinary use.

3-Chloropropionitrile - 542-76-7

Specification

Description Propionitrile, 3-chloro- is a colorless liquid with a characteristic acrid odor. Used in pharmaceutical and polymer synthesis. (EPA, 1998)
CAS No. 542-76-7
Molecular Formula C3H4ClN
Molecular Weight 89.52 g/mol
IUPAC Name 3-chloropropanenitrile
Standard InChI InChI=1S/C3H4ClN/c4-2-1-3-5/h1-2H2
Standard InChI Key GNHMRTZZNHZDDM-UHFFFAOYSA-N
SMILES C(CCl)C#N
Canonical SMILES C(CCl)C#N
Boiling Point 347 to 349 °F at 760 mm Hg (EPA, 1998)
175.5 °C
175-176 °C
Colorform COLORLESS LIQ
Flash Point 168 °F (EPA, 1998)
168 °F (CLOSED CUP)
Melting Point -60 °F (EPA, 1998)
-51.0 °C
-51 °C

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